Cas no 173253-50-4 (2-(4-Methoxyphenyl)PhenylSulfonyl Chloride)

• Product Name: 2-(4-Methoxyphenyl)PhenylSulfonyl Chloride
• CAS No: 173253-50-4
• MF: C₁₃H₁₁ClO₃S
• MW: 282.742641687393
• MDL: MFCD03840032
• CID: 1362001
• PubChem ID: 3399947
• Update Time: 2025-07-21

2-(4-Methoxyphenyl)PhenylSulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)benzenesulfonyl chloride
• 4'-Methoxybiphenyl-2-sulfonyl chloride
• 4'-Methoxy-[1,1'-biphenyl]-2-sulphonyl chloride
• AC1MQDC2
• CTK7A3032
• MolPort-001-760-208
• 2PNS-Q01-0
• AR1238
• 4-[2-(Chlorosulphonyl)phenyl]anisole
• AG-B-97931
• [2-(4-METHOXYPHENYL)PHENYL]SULPHONYL CHLORIDE
• 2-(4-Methoxyphenyl)benzenesulphonyl chloride, 4-[2-(Chlorosulphonyl)phenyl]anisole
• [2-(4-METHOXYPHENYL)PHENYL]SULFONYL CHLORIDE
• SCHEMBL8058097
• MFCD03840032
• A921687
• [2-(4-methoxyphenyl)phenyl]sulfonyl chloride, AldrichCPR
• 4'-Methoxy-[1,1'-biphenyl]-2-sulfonylchloride
• AKOS022566143
• AS-45064
• 173253-50-4
• DTXSID80392137
• CS-0172589
• 4'-Methoxy-[1,1'-biphenyl]-2-sulfonyl chloride
• [2-(4-METHOXYPHENYL)PHENYL]SULFONYLCHLORIDE
• 2-(4-Methoxyphenyl)PhenylSulfonyl Chloride

• MDL： MFCD03840032
• Inchi： 1S/C13H11ClO3S/c1-17-11-8-6-10(7-9-11)12-4-2-3-5-13(12)18(14,15)16/h2-9H,1H3
• InChI Key： PYEWDESVBIEIIO-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=CC=1C1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 282.01200
• Monoisotopic Mass: 282.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 51.75000
• LogP: 4.37050

2-(4-Methoxyphenyl)PhenylSulfonyl Chloride Security Information

• Signal Word：Warning
• Hazard Statement： H317;H319
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-Methoxyphenyl)PhenylSulfonyl Chloride

Research Update on 2-(4-Methoxyphenyl)PhenylSulfonyl Chloride (CAS: 173253-50-4) in Chemical Biology and Pharmaceutical Applications

2-(4-Methoxyphenyl)PhenylSulfonyl Chloride (CAS: 173253-50-4) is a sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, protease inhibitors, and other therapeutic agents. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the areas of oncology and inflammation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(4-Methoxyphenyl)PhenylSulfonyl Chloride as a building block for the synthesis of selective JAK2 inhibitors. The researchers utilized this compound to introduce a sulfonamide moiety into the inhibitor scaffold, which significantly enhanced binding affinity and selectivity. The study reported a 40% improvement in inhibitory activity compared to previous analogs, underscoring the importance of this chemical entity in kinase inhibitor design.

In the field of proteomics, a recent breakthrough published in ACS Chemical Biology (2024) revealed that derivatives of 2-(4-Methoxyphenyl)PhenylSulfonyl Chloride can serve as covalent probes for studying protein-protein interactions. The researchers developed a series of activity-based probes that selectively label cysteine residues in target proteins, enabling the mapping of protein interaction networks in live cells. This approach has opened new avenues for understanding disease mechanisms at the molecular level.

From a synthetic chemistry perspective, advances in the production and purification of 2-(4-Methoxyphenyl)PhenylSulfonyl Chloride have been reported in Organic Process Research & Development (2023). The new protocol describes a scalable, high-yield synthesis method that reduces byproduct formation and improves overall purity (>99.5%). This development is particularly significant for pharmaceutical manufacturers seeking to incorporate this intermediate into large-scale drug production processes.

Recent toxicological studies (2024) have provided important safety data regarding 2-(4-Methoxyphenyl)PhenylSulfonyl Chloride. While the compound shows excellent reactivity for synthetic applications, proper handling procedures must be followed due to its potential skin and eye irritation properties. These findings have been incorporated into updated material safety data sheets (MSDS) for research and industrial use.

Looking forward, the unique chemical properties of 2-(4-Methoxyphenyl)PhenylSulfonyl Chloride continue to inspire innovative applications. Current research directions include its use in PROTAC (Proteolysis Targeting Chimera) technology and as a linker in antibody-drug conjugates (ADCs). The compound's ability to form stable covalent bonds while maintaining favorable pharmacokinetic properties makes it particularly valuable for these emerging therapeutic modalities.